2-fluoro-2-methylpropanimidamide hydrochloride
Overview
Description
2-fluoro-2-methylpropanimidamide hydrochloride is a chemical compound with the molecular formula C4H10ClFN2. It is a derivative of propanimidamide, where a fluorine atom is attached to the second carbon and a methyl group is also attached to the same carbon. This compound is typically used in various chemical reactions and has applications in scientific research.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-fluoro-2-methylpropanimidamide hydrochloride typically involves the reaction of 2-fluoro-2-methylpropanenitrile with ammonia in the presence of a catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired product. The resulting imidamide is then treated with hydrochloric acid to obtain the hydrochloride salt.
Industrial Production Methods
In industrial settings, the production of this compound follows a similar synthetic route but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters to ensure high yield and purity of the product. The final product is then purified through crystallization or other suitable methods.
Chemical Reactions Analysis
Types of Reactions
2-fluoro-2-methylpropanimidamide hydrochloride undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: It can be reduced to form amines or other reduced forms.
Substitution: The fluorine atom can be substituted with other halogens or functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Halogenating agents like chlorine or bromine can be used for substitution reactions.
Major Products Formed
Oxidation: Formation of oxides or hydroxyl derivatives.
Reduction: Formation of amines or other reduced compounds.
Substitution: Formation of halogenated derivatives or other substituted products.
Scientific Research Applications
2-fluoro-2-methylpropanimidamide hydrochloride has several applications in scientific research:
Chemistry: Used as a reagent in various organic synthesis reactions.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and intermediates.
Mechanism of Action
The mechanism of action of 2-fluoro-2-methylpropanimidamide hydrochloride involves its interaction with specific molecular targets. The fluorine atom enhances the compound’s reactivity, allowing it to participate in various chemical reactions. The compound can interact with enzymes, receptors, or other biomolecules, leading to its observed effects.
Comparison with Similar Compounds
Similar Compounds
- 2-chloro-2-methylpropanimidamide hydrochloride
- 2-bromo-2-methylpropanimidamide hydrochloride
- 2-iodo-2-methylpropanimidamide hydrochloride
Uniqueness
2-fluoro-2-methylpropanimidamide hydrochloride is unique due to the presence of the fluorine atom, which imparts distinct chemical properties compared to its halogenated analogs. The fluorine atom increases the compound’s stability and reactivity, making it a valuable reagent in various chemical reactions.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-fluoro-2-methylpropanimidamide hydrochloride involves the reaction of 2-fluoro-2-methylpropanamide with hydrochloric acid and ammonia.", "Starting Materials": [ "2-fluoro-2-methylpropanamide", "Hydrochloric acid", "Ammonia" ], "Reaction": [ "Add 2-fluoro-2-methylpropanamide to a reaction flask", "Slowly add hydrochloric acid to the reaction flask while stirring", "Heat the reaction mixture to 50-60°C and stir for 1 hour", "Add ammonia to the reaction mixture and stir for an additional hour", "Cool the reaction mixture to room temperature and filter the resulting solid", "Wash the solid with cold water and dry under vacuum to obtain 2-fluoro-2-methylpropanimidamide hydrochloride" ] } | |
CAS No. |
2751619-99-3 |
Molecular Formula |
C4H10ClFN2 |
Molecular Weight |
140.6 |
Purity |
95 |
Origin of Product |
United States |
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